Cas no 888720-26-1 (1H,4H-pyrrolo[1,2-b]pyridazin-4-one)

• Product Name: 1H,4H-pyrrolo[1,2-b]pyridazin-4-one
• CAS No: 888720-26-1
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD12923493
• CID: 1026056
• PubChem ID: 57415871
• Update Time: 2025-10-30

1H,4H-pyrrolo[1,2-b]pyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-b]pyridazin-4(1H)-one
• H-pyrrolo[1,2-b]pyridazin-4-ol
• Pyrrolo[1,2-b]pyridazin-4...
• 1H,4H-pyrrolo[1,2-b]pyridazin-4-one
• 1H-pyrrolo[1,2-b]pyridazin-4-one
• Pyrrolo[1,2-b]pyridazin-4-ol
• XIAMDUYOECNLIE-UHFFFAOYSA-N
• QGWOZLJTLRKDOF-UHFFFAOYSA-N
• 4650AC
• PB30024
• FCH1163330
• Pyrrolo[1,2-b]pyridazin-4 (1H)-one
• Pyrrolo[1,2-b]pyridazin-4(1H);-one
• AX8220595
• SY098477
• 888720-26-1
• MFCD12923493
• SCHEMBL9103578
• 1672660-81-9
• SCHEMBL1396150
• AMY25931
• CS-0052554
• DTXSID60725560
• A861394
• FT-0684895
• AKOS015949467
• J-524167
• AS-33776
• DA-01485

• MDL： MFCD12923493
• Inchi： 1S/C7H6N2O/c10-7-3-4-8-9-5-1-2-6(7)9/h1-5,8H
• InChI Key： QGWOZLJTLRKDOF-UHFFFAOYSA-N
• SMILES： O=C1C=CNN2C=CC=C21

Computed Properties

• Exact Mass: 134.048012819g/mol
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 1H,4H-pyrrolo[1,2-b]pyridazin-4-one

Chemical and Biological Properties of 1H,4H-pyrrolo[1,2-b]pyridazin-4-one (CAS No. 888720-26-1)

1H,4H-pyrrolo[1,2-b]pyridazin-4-one (CAS No. 888720-26-1) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrrolopyridazine class, a scaffold that has been extensively explored for its pharmacological properties. The presence of both pyrrole and pyridazine rings in its structure imparts a rich chemical diversity, making it a promising candidate for further investigation in drug discovery.

The structure of 1H,4H-pyrrolo[1,2-b]pyridazin-4-one is characterized by a fused system of a pyrrole ring and a pyridazine ring, connected at the 1-position of the pyrrole and the 4-position of the pyridazine. This connectivity creates a rigid framework that can be modulated through various chemical transformations to enhance its biological efficacy. The compound’s molecular formula is C₆H₅N₃O, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms.

One of the most compelling aspects of 1H,4H-pyrrolo[1,2-b]pyridazin-4-one is its potential as a pharmacophore in the development of novel therapeutic agents. The fused heterocyclic system offers multiple sites for functionalization, allowing chemists to tailor the compound’s properties for specific biological targets. Recent studies have highlighted its significance in the design of molecules with antimicrobial and anti-inflammatory effects.

Recent research has demonstrated that derivatives of 1H,4H-pyrrolo[1,2-b]pyridazin-4-one exhibit promising activity against various pathogens. For instance, modifications at the 3-position of the pyrrole ring have been shown to enhance binding affinity to bacterial enzymes involved in DNA replication. This finding aligns with the growing need for new antibiotics to combat resistant strains of bacteria. The compound’s ability to interact with bacterial enzymes without causing significant toxicity to human cells makes it an attractive candidate for further development.

In addition to its antimicrobial properties, 1H,4H-pyrrolo[1,2-b]pyridazin-4-one has shown potential in addressing inflammatory disorders. Studies have indicated that certain derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. These enzymes are involved in the production of pro-inflammatory cytokines, which play a crucial role in conditions like rheumatoid arthritis and inflammatory bowel disease. By targeting these pathways, 1H,4H-pyrrolo[1,2-b]pyridazin-4-one derivatives may offer a new therapeutic approach for managing chronic inflammation.

The synthesis of 1H,4H-pyrrolo[1,2-b]pyridazin-4-one involves multi-step organic reactions that highlight the compound’s synthetic accessibility. One common synthetic route involves the condensation of 2-aminothiophene with hydrazine hydrate followed by cyclization with maleic anhydride. This method provides a straightforward pathway to access the core scaffold while allowing for subsequent functionalization at various positions.

Advances in computational chemistry have further enhanced the understanding of 1H,4H-pyrrolo[1,2-b]pyridazin-4-one’s interactions with biological targets. Molecular docking studies have been instrumental in identifying key binding pockets on target proteins and designing analogs with improved affinity and selectivity. These computational approaches complement experimental efforts by providing rapid screening of potential drug candidates.

The pharmacokinetic properties of 1H,4H-pyrrolo[1,2-b]pyridazin-4-one are also under investigation to ensure its suitability for therapeutic applications. Initial studies suggest that the compound exhibits moderate solubility in water and lipids, which could influence its absorption and distribution in vivo. Optimizing these properties through structural modifications is crucial for developing effective drug formulations.

Future directions in research on 1H,4H-pyrrolo[1,2-b]pyridazin-4-one include exploring its potential in oncology and neurodegenerative diseases. Preliminary data suggest that derivatives of this compound may interact with enzymes involved in cancer cell proliferation and neuroinflammation. These findings open up new avenues for developing targeted therapies against these challenging diseases.

In conclusion, 1H,4H-pyrrolo[1,2-b]pyridazin-4-one (CAS No. 888720-26-1) represents a structurally intriguing compound with significant potential in medicinal chemistry. Its unique heterocyclic framework and diverse biological activities make it a valuable scaffold for drug discovery efforts aimed at addressing various diseases.